Cas no 25441-40-1 (Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate)

• Product Name: Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate
• CAS No: 25441-40-1
• MF: C₇H₁₃ClN₂O₃
• MW: 208.642720937729
• MDL: MFCD02317487
• CID: 913814
• Update Time: 2025-06-25

Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• acetic acid, chloro-, 2-carboxyhydrazide tert-butyl ester (8ci)
• tert-butyl 2-(chloroacetyl)hydrazinecarboxylate
• FCH1652813
• R5829
• ST51021571
• N-[(tert-butoxy)carbonylamino]-2-chloroacetamide
• acetic acid, chloro-, 2-[(1,1-dimethylethoxy)carbonyl]hydrazide
• Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate

• MDL： MFCD02317487
• Inchi： 1S/C7H13ClN2O3/c1-7(2,3)13-6(12)10-9-5(11)4-8/h4H2,1-3H3,(H,9,11)(H,10,12)
• InChI Key： PBJQOXCHVJUDIK-UHFFFAOYSA-N
• SMILES： ClCC(NNC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hydrazinecarboxylic acids and derivatives Hydrazinecarboxylic acid esters

Additional information on Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate

Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate: A Comprehensive Overview

The compound with CAS No. 25441-40-1, commonly referred to as Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate, is a specialized organic compound that has garnered attention in various fields of chemistry and material science. This compound is notable for its unique structure, which combines a tert-butyl group with a hydrazinecarboxylate moiety substituted by a chloroacetyl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate in the development of advanced materials, particularly in the realm of polymer chemistry. Its ability to undergo controlled polymerization under specific conditions has opened avenues for the creation of high-performance polymers with tailored mechanical and thermal properties. This has significant implications for industries such as aerospace, automotive, and electronics, where materials with exceptional durability and heat resistance are highly sought after.

The synthesis of Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to develop efficient methods for its production. These advancements not only enhance the scalability of the synthesis process but also contribute to the cost-effectiveness of incorporating this compound into industrial applications.

In terms of chemical properties, Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate exhibits remarkable stability under standard storage conditions, making it suitable for long-term use in manufacturing processes. Its reactivity towards nucleophiles and its ability to participate in various coupling reactions further underscore its versatility as a building block in organic synthesis. Recent research has also explored its potential as an intermediate in the synthesis of bioactive compounds, paving the way for applications in pharmaceutical chemistry.

The application of Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate extends beyond material science into the realm of catalysis. Studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. This has led to its consideration as a promising candidate for use in industrial catalytic systems, where high activity and stability are critical.

From an environmental standpoint, the development of sustainable synthesis methods for Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate has become a focal point for researchers. Efforts are being made to minimize waste generation and reduce energy consumption during its production. These initiatives align with global trends toward greener chemistry practices and contribute to the compound's viability as a sustainable solution in various industries.

In conclusion, Tert-butyl 2-(chloroacetyl)hydrazinecarboxylate stands out as a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and technologies. As research continues to uncover new potentials for this compound, its role in shaping future industries is expected to grow significantly.